2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE

• IUPAC Name: 2-[(4-ethoxybenzoyl)amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C23H22N2O4/c1-3-29-19-12-8-16(9-13-19)22(26)25-21-7-5-4-6-20(21)23(27)24-17-10-14-18(28-2)15-11-17/h4-15H,3H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: SXDIGIGUSCLQJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C23H22N2O4
• Molecular Weight: 390.4 g/mol

Description

2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE is an organic compound with the molecular formula C23H22N2O4 It is a complex molecule that features both ethoxy and methoxy functional groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE typically involves the reaction of 4-ethoxybenzoic acid with 4-methoxyaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The product is then purified using column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the compound meets stringent quality standards.

Chemical Reactions Analysis

Types of Reactions

2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzamide core, facilitated by reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or ethers.

Scientific Research Applications

2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and polymers with specific functional properties.

Mechanism of Action

The mechanism of action of 2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[(4-methoxybenzoyl)amino]-N-(4-ethoxyphenyl)benzamide
• 2-[(4-ethoxybenzoyl)amino]-N-(4-hydroxyphenyl)benzamide
• 2-[(4-methoxybenzoyl)amino]-N-(4-hydroxyphenyl)benzamide

Uniqueness

2-(4-ETHOXYBENZAMIDO)-N-(4-METHOXYPHENYL)BENZAMIDE is unique due to the presence of both ethoxy and methoxy groups, which can influence its chemical reactivity and biological activity. These functional groups can enhance the compound’s solubility, stability, and ability to interact with specific molecular targets, making it a valuable compound for various research applications.